Cas no 1217110-69-4 (Quinolin-3-ol hydrochloride)

• Product Name: Quinolin-3-ol hydrochloride
• CAS No: 1217110-69-4
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 4563410
• Update Time: 2025-06-09

Quinolin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• QUINOLIN-3-OL HYDROCHLORIDE
• Quinolin-3-ol hydrochloride

• Inchi： 1S/C9H7NO.ClH/c11-8-5-7-3-1-2-4-9(7)10-6-8;/h1-6,11H;1H
• InChI Key： BOHDMKHEQAMOKO-UHFFFAOYSA-N
• SMILES： OC1C=NC2C=CC=CC=2C=1.Cl

Additional information on Quinolin-3-ol hydrochloride

Quinolin-3-ol hydrochloride (CAS No. 1217110-69-4): A Comprehensive Overview

Quinolin-3-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1217110-69-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the quinoline family, which has been extensively studied for its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug development.

The structural framework of quinolin-3-ol features a benzene ring fused to a pyridine ring, with an hydroxyl group (-OH) at the 3-position. This unique configuration contributes to its reactivity and interaction with biological targets. The hydrochloride derivative further modifies its properties by forming a salt with hydrochloric acid, improving its pharmacokinetic profile.

In recent years, quinolin-3-ol hydrochloride has garnered attention due to its promising role in medicinal chemistry. Researchers have explored its potential as a scaffold for developing novel therapeutic agents. One of the most compelling areas of investigation has been its antimicrobial properties. Studies have demonstrated that derivatives of quinolin-3-ol exhibit significant activity against various bacterial and fungal strains, making them candidates for combating resistant infections.

Moreover, the pharmacological significance of quinolin-3-ol hydrochloride extends to anti-inflammatory and anticancer applications. Preclinical studies have indicated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. Additionally, its ability to interfere with microtubule formation has led to investigations into its potential as an antitumor agent. These findings highlight the compound's multifaceted therapeutic potential.

The synthesis of quinolin-3-ol hydrochloride involves multi-step organic reactions, typically starting from readily available quinoline derivatives. The introduction of the hydroxyl group at the 3-position is achieved through selective oxidation or functional group interconversion techniques. The subsequent formation of the hydrochloride salt is carried out under controlled conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and asymmetric synthesis, have been employed to optimize the production process.

The chemical properties of quinolin-3-ol hydrochloride make it a versatile intermediate in drug design. Its ability to undergo various chemical transformations allows for the creation of a wide array of derivatives with tailored biological activities. For instance, modifications at the nitrogen atoms or the substitution of hydrogen atoms on the benzene ring can lead to compounds with enhanced potency or selectivity. Such structural diversification is crucial for developing drugs that target specific pathological conditions effectively.

In clinical research, quinolin-3-ol hydrochloride has been evaluated in various in vitro and in vivo models. Its antimicrobial efficacy has been tested against pathogens causing hospital-acquired infections, showing promising results comparable to existing antibiotics. Similarly, its anti-inflammatory effects have been observed in animal models of chronic inflammation, suggesting potential therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

The safety profile of quinolin-3-ol hydrochloride is another critical aspect that has been thoroughly examined. Preliminary toxicological studies have indicated that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are necessary to fully assess its safety and long-term effects in humans. These investigations are essential for ensuring that any future drug candidates derived from this compound are both effective and safe for clinical use.

The future directions of research on quinolin-3-ol hydrochloride are promising and multifaceted. Ongoing studies aim to elucidate the precise mechanisms by which this compound exerts its biological effects. Additionally, efforts are being made to identify new derivatives with improved pharmacokinetic properties and reduced toxicity. Collaborative research initiatives involving academic institutions and pharmaceutical companies are expected to accelerate these efforts and bring new insights into the therapeutic potential of quinolin-3-ol derivatives.

In conclusion, Quinolin-3-ol hydrochloride (CAS No. 1217110-69-4) represents a significant compound in pharmaceutical chemistry with diverse applications ranging from antimicrobial agents to anti-inflammatory and anticancer drugs. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so does its potential to contribute to advancements in medicine.